Cas no 2680693-27-8 (benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate)

• Product Name: benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate
• CAS No: 2680693-27-8
• MF: C₂₀H₂₅NO₅
• MW: 359.416206121445
• CID: 5622030
• PubChem ID: 165927675
• Update Time: 2025-05-22

benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680693-27-8
• EN300-28299652
• benzyl N-{2-[(3,5-dimethoxyphenyl)methyl]-3-hydroxypropyl}carbamate
• benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate

• Inchi： 1S/C20H25NO5/c1-24-18-9-16(10-19(11-18)25-2)8-17(13-22)12-21-20(23)26-14-15-6-4-3-5-7-15/h3-7,9-11,17,22H,8,12-14H2,1-2H3,(H,21,23)
• InChI Key： QJWRHIGTNBUZGC-UHFFFAOYSA-N
• SMILES： OCC(CNC(=O)OCC1C=CC=CC=1)CC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 359.17327290g/mol
• Monoisotopic Mass: 359.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate

Comprehensive Overview of Benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 2680693-27-8)

Benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 2680693-27-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its carbamate functional group and dimethoxyphenyl moiety, is often explored for its role in drug discovery and development. Researchers are particularly interested in its hydroxypropyl chain, which contributes to its solubility and reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for specialty chemicals like Benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate has surged, driven by advancements in medicinal chemistry and biotechnology. The compound's CAS No. 2680693-27-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its benzyl and carbamate groups are key features that enhance its stability and bioavailability, making it a candidate for further studies in targeted drug delivery and enzyme inhibition.

One of the most discussed topics in the context of Benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate is its potential role in neuroprotective therapies. The dimethoxyphenyl moiety is structurally similar to compounds known to interact with central nervous system receptors, sparking interest in its application for neurodegenerative diseases. Additionally, its hydroxypropyl group offers opportunities for chemical modifications, enabling researchers to tailor its properties for specific therapeutic needs.

The synthesis of Benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate involves multi-step organic reactions, often starting from 3,5-dimethoxybenzaldehyde. The process typically includes reductive amination and carbamate formation, which are well-documented in the literature. Its CAS No. 2680693-27-8 serves as a unique identifier, ensuring accurate referencing in patents and scientific publications. The compound's purity and stability are critical for reproducible results, prompting ongoing optimization of synthetic protocols.

From an industrial perspective, Benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis methods to reduce environmental impact, aligning with global trends in eco-friendly chemical production. The compound's benzyl group, in particular, is a focal point for catalytic hydrogenation studies aimed at minimizing waste and improving yield.

In summary, Benzyl N-{2-(3,5-dimethoxyphenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 2680693-27-8) represents a promising area of research with broad implications for pharmaceutical innovation and material science. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the realms of drug design and biomolecular interactions. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.